Androsta-3,5-dien-17-one, 3-hydroxy-, heptafluorobutyrate

• CAS RN: 18072-19-0
• Molecular Formula: C23H25F7O3
• Molecular Weight: 482.4 g/mol
• IUPAC Name: [(8R,9S,10R,13S,14S)-10,13-dimethyl-17-oxo-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-yl] 2,2,3,3,4,4,4-heptafluorobutanoate
• InChI: InChI=1S/C23H25F7O3/c1-19-9-7-13(33-18(32)21(24,25)22(26,27)23(28,29)30)11-12(19)3-4-14-15-5-6-17(31)20(15,2)10-8-16(14)19/h3,11,14-16H,4-10H2,1-2H3/t14-,15-,16-,19-,20-/m0/s1
• InChI Key: ZVALUAVQFFVNCZ-UKSSEWCLSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CC=C4[C@@]3(CCC(=C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C
• SMILES: CC12CCC3C(C1CCC2=O)CC=C4C3(CCC(=C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C
• synonyms: 3-Hydroxyandrosta-3,5-dien-17-one heptafluorobutyrate

Description

Androsta-3,5-dien-17-one, 3-hydroxy-, heptafluorobutyrate is a synthetic compound that has gained attention in scientific research for its potential applications in various fields. The compound is a derivative of the natural hormone, testosterone, and has been studied for its ability to modulate testosterone levels in the body. In

Mechanism Of Action

Androsta-3,5-dien-17-one, 3-hydroxy-, heptafluorobutyrate acts as an aromatase inhibitor, which means it inhibits the conversion of testosterone to estrogen. This leads to an increase in testosterone levels in the body, which can have various physiological effects.

Biochemical And Physiological Effects

Studies have shown that Androsta-3,5-dien-17-one, 3-hydroxy-, heptafluorobutyrate can have various biochemical and physiological effects. It has been shown to increase testosterone levels in the body, which can lead to an increase in muscle mass and strength. It has also been shown to decrease estrogen levels, which can have a positive effect on bone density and reduce the risk of certain cancers.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Androsta-3,5-dien-17-one, 3-hydroxy-, heptafluorobutyrate in lab experiments is its ability to modulate testosterone levels in the body. This can be useful in studying the effects of testosterone on various physiological processes. However, one of the limitations is the potential for side effects, which can affect the validity of the experiments.

Future Directions

There are several future directions for research on Androsta-3,5-dien-17-one, 3-hydroxy-, heptafluorobutyrate. One area of interest is its potential use in the treatment of testosterone-related disorders. Another area of interest is its potential use as a performance-enhancing drug in sports. Further research is needed to fully understand the potential benefits and risks of using this compound. Additionally, research on the long-term effects of using Androsta-3,5-dien-17-one, 3-hydroxy-, heptafluorobutyrate is needed to determine its safety and efficacy.

Synthesis Methods

Androsta-3,5-dien-17-one, 3-hydroxy-, heptafluorobutyrate is synthesized through a multi-step process involving the reaction of various chemicals. The synthesis begins with the reaction of 3β-hydroxyandrost-5-en-17-one with heptafluorobutyryl chloride in the presence of a base. The resulting product is then purified and reacted with dienophile to produce Androsta-3,5-dien-17-one, 3-hydroxy-, heptafluorobutyrate.

Scientific Research Applications

Androsta-3,5-dien-17-one, 3-hydroxy-, heptafluorobutyrate has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is its ability to modulate testosterone levels in the body. Testosterone is a hormone that plays a vital role in the development of male reproductive tissues and secondary sexual characteristics. The compound has been studied for its potential use in the treatment of testosterone-related disorders such as hypogonadism and infertility.